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Compound of Interest

Compound Name: 2-Bromo-5-methylhexane

Cat. No.: B2365950 Get Quote

This technical guide provides an in-depth overview of the key physical properties of 2-Bromo-
5-methylhexane, specifically its boiling point and density. The information is tailored for

researchers, scientists, and professionals in the field of drug development who may utilize this

compound in various applications.

Physical Properties of 2-Bromo-5-methylhexane
2-Bromo-5-methylhexane is a halogenated alkane with the chemical formula C7H15Br.[1][2]

[3][4][5][6] Its physical characteristics are crucial for handling, reaction setup, and purification

processes. The boiling point is influenced by intermolecular forces, such as van der Waals

forces, which increase with molecular size and mass.[7][8][9] The density of haloalkanes

generally increases with the atomic mass of the halogen and the number of halogen atoms.[7]

[8][9][10][11]

Table 1: Quantitative Physical Data for 2-Bromo-5-methylhexane

Physical Property Value (estimated) Unit

Boiling Point 170.18 °C

Density 1.1337 g/cm³

Note: The values presented are estimated and should be confirmed by experimental analysis

for critical applications.[5]
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Experimental Protocols
Detailed experimental procedures are essential for the accurate determination of the physical

properties of chemical compounds. Below are generalized protocols for determining the boiling

point and density of a liquid organic compound such as 2-Bromo-5-methylhexane.

1. Determination of Boiling Point via Simple Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[12] Simple distillation is a common method for determining the boiling point of a pure

liquid.[12]

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

Procedure:

Place a small volume (e.g., 5-10 mL) of 2-Bromo-5-methylhexane into the distillation

flask, along with a few boiling chips to ensure smooth boiling.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just

below the side arm of the distillation flask to accurately measure the temperature of the

vapor.

Begin heating the flask gently with the heating mantle.

Observe the temperature as the liquid begins to boil and the vapor rises into the

condenser.

Record the temperature at which a steady stream of distillate is collected in the receiving

flask. This stable temperature is the boiling point of the liquid.

It is also advisable to record the atmospheric pressure at the time of the experiment, as

boiling point is dependent on pressure.

2. Determination of Density using a Pycnometer
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A pycnometer is a flask with a specific volume used to accurately determine the density of a

liquid.

Apparatus: Pycnometer (specific gravity bottle), analytical balance, and a constant

temperature bath.

Procedure:

Thoroughly clean and dry the pycnometer and weigh it accurately on an analytical balance

(m1).

Fill the pycnometer with distilled water and place it in a constant temperature bath (e.g.,

20°C) until the water reaches thermal equilibrium.

Carefully dry the outside of the pycnometer and weigh it again (m2).

Empty and dry the pycnometer completely.

Fill the pycnometer with 2-Bromo-5-methylhexane and repeat the thermal equilibration in

the constant temperature bath.

Dry the exterior of the pycnometer and weigh it (m3).

The density of the sample can be calculated using the following formula: Density of

sample = [(m3 - m1) / (m2 - m1)] * Density of water at the experimental temperature.

Workflow Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

the boiling point and density of a liquid organic compound.
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Boiling Point Determination (Distillation) Density Determination (Pycnometer)

Sample Preparation Add 2-Bromo-5-methylhexane and boiling chips to distillation flask.

Apparatus Assembly Assemble distillation setup with thermometer.

Heating Gently heat the flask.

Data Collection Record stable temperature of vapor during distillation.

Result: Boiling Point

Initial Weighing Weigh clean, dry pycnometer (m1).

Calibration Weigh pycnometer filled with water (m2).

Sample Measurement Weigh pycnometer filled with 2-Bromo-5-methylhexane (m3).

Calculation Calculate density using the formula.

Result: Density

Start: Obtain Sample of 2-Bromo-5-methylhexane

Click to download full resolution via product page

Caption: Experimental workflow for determining the boiling point and density of a liquid sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Bromo-5-methylhexane | C7H15Br | CID 15716192 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b2365950?utm_src=pdf-body-img
https://www.benchchem.com/product/b2365950?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylhexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2365950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Page loading... [guidechem.com]

3. 2-Bromo-5-methylhexane 95% | CAS: 6570-93-0 | AChemBlock [achemblock.com]

4. 2-Bromo-5-methylhexane | CymitQuimica [cymitquimica.com]

5. guidechem.com [guidechem.com]

6. 2-Bromo-5-methylhexane | 6570-93-0 | GAA57093 | Biosynth [biosynth.com]

7. CK12-Foundation [flexbooks.ck12.org]

8. testbook.com [testbook.com]

9. byjus.com [byjus.com]

10. Physical Properties of Haloalkanes: Key Points & Examples [vedantu.com]

11. Physical Properties of Haloalkanes and Haloarenes [unacademy.com]

12. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 2-
Bromo-5-methylhexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2365950#physical-properties-of-2-bromo-5-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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